Cas no 2228802-31-9 (3-(2-bromoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-bromoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2228802-31-9
• MF: C₈H₁₅BrO₂S
• MW: 255.17250084877
• CID: 6027817
• PubChem ID: 165652771
• Update Time: 2025-10-30

3-(2-bromoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• EN300-2005729
• 2228802-31-9

• Inchi： 1S/C8H15BrO2S/c1-8(2)7(3-5-9)4-6-12(8,10)11/h7H,3-6H2,1-2H3
• InChI Key： OFKSNOKWMOFXRA-UHFFFAOYSA-N
• SMILES： BrCCC1CCS(C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 253.99761g/mol
• Monoisotopic Mass: 253.99761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-(2-bromoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-(2-bromoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228802-31-9)

3-(2-bromoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228802-31-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a thiolane core, which is a five-membered sulfur-containing heterocycle, modified with a bromoethyl substituent and two methyl groups. This combination of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

In recent years, the demand for sulfur-containing compounds like 3-(2-bromoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and catalysts. The presence of the bromine atom offers opportunities for further functionalization through cross-coupling reactions, a topic frequently searched in academic and industrial databases.

The compound’s CAS No. 2228802-31-9 is often queried in chemical databases, reflecting its growing relevance in medicinal chemistry and organic synthesis. Its thiolane-1,1-dione moiety is particularly noteworthy, as it mimics structural motifs found in several FDA-approved drugs. This has led to increased interest in its structure-activity relationships (SAR), a hot topic in drug design forums and publications.

From an environmental and sustainability perspective, the synthesis of 3-(2-bromoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione aligns with the broader trend of green chemistry. Researchers are exploring atom-efficient methods to produce such compounds, minimizing waste and hazardous byproducts. This aligns with the increasing number of searches for eco-friendly synthetic routes and sustainable chemical processes.

Another area of interest is the compound’s potential role in agrochemical innovation. With the global push for crop protection solutions, sulfur-based compounds are being reevaluated for their efficacy and safety. The bromoethyl group in CAS No. 2228802-31-9 could serve as a key modifier in developing next-generation herbicides or pesticides, a subject frequently discussed in agricultural research circles.

In summary, 3-(2-bromoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228802-31-9) represents a compelling case study in modern chemical research. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its importance in addressing contemporary scientific challenges. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in organic synthesis and materials science.